Cas no 54367-67-8 (5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid
• CAS No: 54367-67-8
• MF: C₅H₅BrN₂O₂
• MW: 205.009400129318
• MDL: MFCD22052492
• CID: 1069103
• PubChem ID: 59679572
• Update Time: 2025-07-23

5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid
• 5-bromo-1-methyl-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 5-bromo-1-methyl-
• NEWNBNRLTJOGAQ-UHFFFAOYSA-N
• 5307AE
• NE36226
• 5-BROMO-1-METHYLPYRAZOLE-4-CARBOXYLIC ACID
• Z1815156922
• DB-253347
• SY150970
• Z1508929035
• AT10392
• AKOS016339846
• MFCD22052492
• 54367-67-8
• DTXSID601248201
• SCHEMBL826742
• SS-4640
• CS-0045239
• 5-bromo-1-methyl-1H-pyrazole-4-carboxylicacid
• STL587389
• EN300-129974

• MDL： MFCD22052492
• Inchi： 1S/C5H5BrN2O2/c1-8-4(6)3(2-7-8)5(9)10/h2H,1H3,(H,9,10)
• InChI Key： NEWNBNRLTJOGAQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)O)C=NN1C

Computed Properties

• Exact Mass: 203.95345
• Monoisotopic Mass: 203.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.1
• XLogP3: 0.8

Experimental Properties

• PSA: 55.12

Additional information on 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid

Introduction to 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 54367-67-8)

5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 54367-67-8, is a significant compound in the realm of pharmaceutical and biochemical research. This heterocyclic organic molecule belongs to the pyrazole family, a class of compounds renowned for their diverse biological activities and structural versatility. The presence of a bromine substituent at the 5-position and a carboxylic acid group at the 4-position imparts unique reactivity and functional properties, making it a valuable intermediate in synthetic chemistry and drug discovery.

The 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid structure is characterized by a six-membered aromatic ring containing two nitrogen atoms, with a methyl group attached to one nitrogen and a carboxylic acid moiety at the fourth carbon. The bromine atom, located at the fifth carbon, serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, this compound has garnered attention in the development of novel therapeutic agents. Its pyrazole core is a privileged scaffold in medicinal chemistry, exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid derivative has been explored as a precursor in synthesizing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds that interact with enzymes involved in cancer metabolism, such as isocitrate dehydrogenase (IDH) inhibitors.

One of the most compelling aspects of 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid is its role in modulating immune responses. Researchers have leveraged its structural features to design molecules that modulate cytokine production and immune cell signaling. Specifically, derivatives of this compound have shown promise in preclinical studies for their ability to dampen excessive inflammatory responses while preserving anti-viral or anti-tumor activities. This dual functionality makes it an attractive candidate for treating autoimmune diseases and chronic inflammation.

The synthesis of 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid typically involves multi-step organic transformations starting from commercially available pyrazole derivatives. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the carboxylic acid group is often installed via oxidation or carboxylation techniques. These synthetic routes highlight the compound's accessibility and its suitability for large-scale production when required.

From a computational chemistry perspective, 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid has been subjected to extensive molecular modeling studies to understand its binding interactions with biological targets. High-throughput virtual screening (HTVS) has identified several hit compounds derived from this scaffold that exhibit high affinity for protein receptors implicated in neurological disorders. This computational approach accelerates the drug discovery process by filtering out less promising candidates early on.

The pharmaceutical industry has also explored 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid as a building block for kinase inhibitors. Kinases are enzymes critical in cell signaling pathways, and their dysregulation is often associated with cancer and inflammatory diseases. By modifying the pyrazole core with appropriate substituents, researchers have synthesized potent inhibitors that selectively target aberrant kinases without affecting normal cellular processes.

Another area where this compound has made significant contributions is in the development of agrochemicals. Pyrazole derivatives are widely used as herbicides and fungicides due to their ability to disrupt essential plant metabolic pathways. The structural features of 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid, particularly the bromine atom and carboxylic acid group, allow for further derivatization into compounds that exhibit enhanced pesticidal activity while minimizing environmental impact.

The chemical reactivity of 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid extends beyond pharmaceutical applications. It serves as a key intermediate in materials science, particularly in the synthesis of organic semiconductors and luminescent materials. The ability to functionalize its core structure enables researchers to tailor electronic properties for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

In conclusion, 5-Bromo-1-methyl-1H-pyrazole-4-carboxylic acid (CAS No. 54367-67-8) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an invaluable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new applications for this molecule, its significance is expected to grow further, driving innovation in both academic and industrial settings.